A general approach for nanoparticle composite transport materials toward efficient perovskite solar cells†
Chemical Communications Pub Date: 2017-09-14 DOI: 10.1039/C7CC05934E
Abstract
The design of electron transport layers (ETLs) is crucial to the performance of optoelectronic devices. A composite ETL was constructed to overcome the poor carrier extraction issue in perovskite solar cells, resulting in a maximum PCE of 19.14% with reduced hysteresis. A similar enhancement phenomenon was observed in both devices based on TiO2 and SnO2 ETLs.
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